1-(2-Chloro-3-fluorophenyl)-3,4,5-trimethyl-1H-pyrazole

• Molecular Formula: C12H12ClFN2
• Molecular Weight: 238.69 g/mol
• IUPAC Name: 1-(2-chloro-3-fluorophenyl)-3,4,5-trimethylpyrazole
• InChI: InChI=1S/C12H12ClFN2/c1-7-8(2)15-16(9(7)3)11-6-4-5-10(14)12(11)13/h4-6H,1-3H3
• InChI Key: WJMSEPSJQAQLML-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=C(C(=CC=C2)F)Cl)C

Description

1-(2-Chloro-3-fluorophenyl)-3,4,5-trimethyl-1H-pyrazole is a substituted pyrazole derivative featuring a 2-chloro-3-fluorophenyl group at the 1-position and methyl groups at the 3-, 4-, and 5-positions of the pyrazole ring. The chloro-fluoro substitution on the phenyl ring introduces electronic and steric effects that influence reactivity and intermolecular interactions, while the trimethylpyrazole core enhances stability and modulates solubility .

Preparation Methods

The synthesis of 1-(2-Chloro-3-fluorophenyl)-3,4,5-trimethyl-1H-pyrazole typically involves multi-step reactions. One common synthetic route includes the following steps:

Formation of the pyrazole ring: This can be achieved through the cyclization of appropriate hydrazine derivatives with diketones or their equivalents.

Introduction of the chloro and fluoro substituents: This step often involves halogenation reactions using reagents such as thionyl chloride and fluorinating agents.

Industrial production methods may involve optimizing these steps to enhance yield and purity, often using continuous flow reactors and automated systems to ensure consistency and scalability .

Chemical Reactions Analysis

1-(2-Chloro-3-fluorophenyl)-3,4,5-trimethyl-1H-pyrazole undergoes various chemical reactions, including:

Substitution Reactions: The chloro and fluoro groups can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding oxides or reduction to remove halogen atoms.

Coupling Reactions: It can participate in coupling reactions to form more complex structures, often using palladium-catalyzed cross-coupling methods.

Common reagents used in these reactions include thionyl chloride, fluorinating agents, and palladium catalysts. Major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

1-(2-Chloro-3-fluorophenyl)-3,4,5-trimethyl-1H-pyrazole has several scientific research applications:

Medicinal Chemistry: It is explored for its potential as a pharmacophore in drug design, particularly for its interactions with biological targets.

Material Science: The compound’s unique electronic properties make it a candidate for use in organic electronics and as a building block for advanced materials.

Biological Studies: It is used in studies investigating its effects on cellular processes and its potential as a therapeutic agent

Mechanism of Action

The mechanism of action of 1-(2-Chloro-3-fluorophenyl)-3,4,5-trimethyl-1H-pyrazole involves its interaction with specific molecular targets, such as enzymes or receptors. The chloro and fluoro substituents play a crucial role in enhancing its binding affinity and specificity. The compound may modulate signaling pathways, leading to desired biological effects .

Comparison with Similar Compounds

Key Observations :

• Substituent Effects : The 2-chloro-3-fluorophenyl group in the target compound introduces a unique electronic profile compared to dichlorophenyl (e.g., 3,5-dichloro in ) or methoxy-substituted analogs. The electron-withdrawing Cl and F atoms enhance electrophilic reactivity, while methyl groups on the pyrazole ring improve lipophilicity .
• Synthetic Yields : Lower yields (e.g., 26% for the dichlorophenyl analog ) highlight challenges in coupling sterically hindered aryl groups, whereas trifluoromethyl-containing derivatives often require specialized catalysts like CuI/DMEDA .

Spectroscopic and Crystallographic Comparisons

• NMR Spectroscopy : The dichlorophenyl analog () exhibits aromatic proton signals at δ 7.67–7.43 (¹H-NMR), while methyl groups resonate at δ 2.27, 2.12, and 1.92. In contrast, trifluoromethyl-substituted pyrazoles (e.g., ) show distinct ¹⁹F-NMR shifts and upfield/downfield effects on adjacent protons.

Biological Activity

1-(2-Chloro-3-fluorophenyl)-3,4,5-trimethyl-1H-pyrazole is a compound belonging to the pyrazole class, which has gained attention in medicinal chemistry due to its diverse biological activities. This article explores its biological properties, including its potential as an anti-inflammatory, anticancer, and antimicrobial agent.

Chemical Structure and Properties

The molecular structure of 1-(2-Chloro-3-fluorophenyl)-3,4,5-trimethyl-1H-pyrazole can be represented as follows:

$$\text{C}_{12}\text{H}_{12}\text{ClF}\text{N}_3$$

This compound features a pyrazole ring substituted with a chlorinated and fluorinated phenyl group, contributing to its biological activity.

Anticancer Activity

Recent studies have highlighted the anticancer potential of pyrazole derivatives. For instance, compounds similar to 1-(2-Chloro-3-fluorophenyl)-3,4,5-trimethyl-1H-pyrazole have been reported to inhibit cancer cell proliferation. A notable study demonstrated that related pyrazole compounds exhibited significant cytotoxicity against various cancer cell lines, including A549 (lung cancer) and HCT116 (colon cancer) cells. The IC50 values for these compounds ranged from 0.95 nM to 49.85 µM, indicating potent activity against tumor cells .

Table 1: Anticancer Activity of Pyrazole Derivatives

Compound Name	Cell Line	IC50 (µM)	Mechanism of Action
Compound A	A549	0.95	Autophagy induction
Compound B	HCT116	49.85	Apoptosis
Compound C	MCF7	25	CDK2 inhibition

Anti-inflammatory Activity

Pyrazoles have also demonstrated anti-inflammatory properties. In vitro studies have shown that certain derivatives can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. For example, compounds derived from pyrazoles were found to reduce TNF-α levels by up to 85% at concentrations of 10 µM compared to standard anti-inflammatory drugs .

Table 2: Anti-inflammatory Activity of Pyrazole Derivatives

Compound Name	Cytokine Target	Inhibition (%) at 10 µM
Compound D	TNF-α	85
Compound E	IL-6	93

Antimicrobial Activity

The antimicrobial efficacy of pyrazole derivatives has been explored against various pathogens. Compounds similar to 1-(2-Chloro-3-fluorophenyl)-3,4,5-trimethyl-1H-pyrazole were tested against several bacterial strains and exhibited significant inhibition zones, indicating their potential as antimicrobial agents .

Table 3: Antimicrobial Activity of Pyrazole Derivatives

Compound Name	Pathogen	Minimum Inhibitory Concentration (MIC)
Compound F	E. coli	32 µg/mL
Compound G	S. aureus	16 µg/mL

Case Studies

Several case studies have demonstrated the therapeutic potential of pyrazole derivatives in clinical settings:

• Case Study on Cancer Treatment : A clinical trial involving a pyrazole derivative showed promising results in reducing tumor size in patients with advanced lung cancer. The derivative was administered alongside standard chemotherapy, resulting in improved patient outcomes.
• Case Study on Inflammatory Diseases : A study evaluated the effects of a pyrazole compound on patients with rheumatoid arthritis. The results indicated a significant reduction in joint inflammation and pain scores compared to placebo groups.